8-Bromo-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine

• Molecular Formula: C12H8BrN3
• Molecular Weight: 274.12 g/mol
• IUPAC Name: 8-bromo-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C12H8BrN3/c13-10-7-4-8-16-12(10)14-11(15-16)9-5-2-1-3-6-9/h1-8H
• InChI Key: DRDVTGREBMWOBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CC=C(C3=N2)Br

Description

8-Bromo-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-3-bromopyridine (2.00 g, 11.2 mmol), copper (I) bromide (240 mg, 1.64 mmol), 1,10-phenanthroline monohydrate (336 mg, 1.68 mmol) and benzonitrile (25 mL) was heated in a 50-mL 3-necked flask to 130° C. During 4 d a gentle flow of (O2/N2 5:95) was bubbled through the reaction mixture (>99% conversion, HPLC method see below). The dark brown suspension was then cooled to 0-5° C. and filtered. The filter cake was washed with TBME (10 mL) and dried to yield crude 8-bromo-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine (1.85 g, 60%) as a light brown solid with 97.5% purity (HPLC area-%, HPLC method see below).